1-(4-(Methylthio)phenyl)urea

• CAS RN: 59000-17-8
• Molecular Formula: C8H10N2OS
• Molecular Weight: 182.25 g/mol
• IUPAC Name: (4-methylsulfanylphenyl)urea
• InChI: InChI=1S/C8H10N2OS/c1-12-7-4-2-6(3-5-7)10-8(9)11/h2-5H,1H3,(H3,9,10,11)
• InChI Key: NPIVWQBEIBMEOI-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)NC(=O)N

Description

1-(4-(Methylthio)phenyl)urea is a useful research compound. Its molecular formula is C8H10N2OS and its molecular weight is 182.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 30 g (170 mmol) of 4-(methylmercapto)aniline dissolved in 83 ml of acetic acid and 165 ml of water was heated to 40° C. Once warmed to 40° C. a solution of sodium cyanate (22.2 g; 340 mmol) in 150 ml of water was slowly added. The resulting suspension was stirred for 15 minutes and then allowed to sit for 2 hours. Filtration of the suspension provided 29.98 g of title compound. m.p. 155°-159° C.